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Compound of Interest

Compound Name: 2,4-Dichlorotoluene

Cat. No.: B165549 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides crucial safety information, operational procedures, and disposal plans

for the handling of 2,4-Dichlorotoluene (CAS No. 95-73-8). Adherence to these guidelines is

essential for ensuring personnel safety and environmental protection.

Hazard Identification and Summary
2,4-Dichlorotoluene is a combustible liquid that poses several health and environmental risks.

It is crucial to understand these hazards before handling the substance.
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Hazard Category Description of Hazard

Health Hazards

Causes skin and serious eye irritation.[1][2] May

cause respiratory irritation.[1][2] Ingestion can

lead to gastrointestinal irritation with nausea and

vomiting.[1] Some sources indicate it is

suspected of damaging fertility or the unborn

child and may cause damage to organs through

prolonged or repeated exposure.[3]

Physical Hazards

Combustible liquid and vapor.[1][4] The flash

point is approximately 79-87°C.[1][4] Above this

temperature, explosive vapor/air mixtures may

form.[4] Vapors are heavier than air and can

accumulate in low areas.[3][5]

Environmental Hazards

Very toxic to aquatic life, with long-lasting

effects.[2][3] It is imperative to prevent its

release into the environment, including drains

and waterways.[1][3][5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. All PPE should be inspected for

integrity before each use.[5]
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Protection Type Specification Rationale

Eye / Face Protection

Chemical safety goggles

conforming to EN166 or OSHA

29 CFR 1910.133 standards.

[1][5] A face shield should be

worn if there is a splash

hazard.

Protects against splashes and

vapors that cause severe eye

irritation.[1]

Skin Protection

Gloves: Chemical-resistant

gloves (e.g., Butyl rubber).[6]

Clothing: Wear a lab coat or

impervious clothing to prevent

skin contact.[1][3][5]

Prevents skin irritation and

potential absorption.[1]

Contaminated clothing must be

removed immediately and

washed before reuse.[1]

Respiratory Protection

Not typically required when

working in a well-ventilated

area or fume hood. If

ventilation is inadequate, or if

aerosols are generated, use a

NIOSH-approved air-purifying

respirator with organic vapor

cartridges.[4][5][6]

Protects against inhalation,

which can cause respiratory

tract irritation.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety. The following workflow

outlines the necessary steps from preparation to final waste disposal.
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Workflow for Safe Handling and Disposal of 2,4-Dichlorotoluene

Phase 1: Preparation

Phase 2: Handling

Phase 3: Post-Handling & Cleanup

Phase 4: Disposal

1. Inspect and Don PPE
(Goggles, Gloves, Lab Coat)

2. Verify Engineering Controls
(Fume Hood, Eyewash Station)

3. Assemble Materials
(Chemical, Glassware, Spill Kit)

4. Conduct Work in Fume Hood
- Avoid inhalation and contact

- Keep away from ignition sources

5. Decontaminate Glassware
 & Work Surfaces

6. Segregate Waste
(Place in labeled, sealed container)

7. Doff and Clean/Dispose of PPE

9. Store Waste Container
in a designated, safe area

8. Wash Hands Thoroughly

10. Arrange for Professional Disposal
(Licensed chemical waste contractor)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,4-Dichlorotoluene.
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Step-by-Step Protocols

A. Safe Handling & Storage Protocol

Engineering Controls: Always handle 2,4-Dichlorotoluene inside a certified chemical fume

hood to maintain low airborne concentrations.[1] Ensure an eyewash station and safety

shower are readily accessible.[1]

Pre-Use Inspection: Before handling, inspect all PPE for damage. Ensure containers of the

chemical are intact and properly labeled.

Handling: Avoid all personal contact, including inhalation of vapors and direct contact with

skin and eyes.[7] Keep the chemical away from heat, sparks, and open flames, as it is a

combustible liquid.[1][5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3]

Ensure storage is separate from incompatible substances such as strong oxidizing agents

and strong bases.[2][4] The storage area should not have drain or sewer access.[4]

B. Disposal Protocol

Waste Collection: Collect all waste, including contaminated absorbent material and

disposable PPE, in a suitable, closed, and clearly labeled container.[3][5] Do not mix with

other waste streams.[3]

Container Handling: Handle uncleaned, empty containers as you would the product itself, as

they may retain hazardous residues.[1]

Final Disposal: Arrange for a licensed and approved waste disposal company to handle the

final disposal.[3][5] The recommended method of disposal is through a chemical incinerator

equipped with an afterburner and scrubber.[5][8] Under no circumstances should this

chemical be disposed of down the drain.[3][5]

Emergency Procedures
In the event of an emergency, follow these procedures immediately.
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Emergency Situation Procedural Steps

Spill or Leak

1. Evacuate non-essential personnel and ensure

the area is well-ventilated.[1] 2. Remove all

sources of ignition.[1][3][5] 3. Wearing full PPE,

contain the spill using an inert absorbent

material (e.g., sand, vermiculite, or earth).[1][7]

4. Collect the absorbed material into a suitable

container for disposal.[1][7] 5. Wash the spill

area with soap and water, preventing runoff from

entering drains.[6]

Skin Contact

1. Immediately remove contaminated clothing.

[1] 2. Flush the affected skin with plenty of water

for at least 15 minutes.[1] 3. Seek medical

attention if irritation persists.[1][2]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2] 2. Remove

contact lenses if present and easy to do so.[2] 3.

Seek immediate medical attention.[1]

Inhalation

1. Move the affected person to fresh air

immediately.[1][2][5] 2. If breathing is difficult,

administer oxygen. If not breathing, give artificial

respiration.[1][5] 3. Seek immediate medical

attention.[1]

Ingestion

1. Do NOT induce vomiting.[1][5] 2. If the person

is conscious and alert, rinse their mouth with

water and have them drink 2-4 cupfuls of water.

[1] 3. Never give anything by mouth to an

unconscious person.[1][5] 4. Seek immediate

medical attention.[1]

Fire 1. Use dry chemical, carbon dioxide (CO2),

alcohol-resistant foam, or water spray to

extinguish the fire.[1][3][5] 2. Firefighters must

wear full protective gear and a self-contained
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breathing apparatus (SCBA).[3][5] 3. Use water

spray to keep fire-exposed containers cool.[1][3]

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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